Cas no 1643378-46-4 (4-Desfluoro Ticagrelor)

• Product Name: 4-Desfluoro Ticagrelor
• CAS No: 1643378-46-4
• MF: C₂₃H₂₉FN₆O₄S
• MW: 504.577566862106
• CID: 4761716
• Update Time: 2025-06-12

4-Desfluoro Ticagrelor Chemical and Physical Properties

Names and Identifiers

• Ticagrelor Impurity 68
• Ticagrelor 4-Desfluoro
• 1,2-Cyclopentanediol, 3-[7-[[(1R,2S)-2-(3-fluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-, (1S,2S,3R,5S)-
• 4-Desfluoro Ticagrelor
• 3-Fluoro Ticagrelor
• Ticagrelor Impurity 55

• Inchi： 1S/C23H29FN6O4S/c1-2-8-35-23-26-21(25-15-10-14(15)12-4-3-5-13(24)9-12)18-22(27-23)30(29-28-18)16-11-17(34-7-6-31)20(33)19(16)32/h3-5,9,14-17,19-20,31-33H,2,6-8,10-11H2,1H3,(H,25,26,27)/t14-,15+,16+,17-,19-,20+/m0/s1
• InChI Key： KILSIJSSKVVFMZ-NGIYPOHESA-N
• SMILES： [C@@H]1(O)[C@@H](OCCO)C[C@@H](N2C3C(N=N2)=C(N[C@@H]2C[C@H]2C2=CC=CC(F)=C2)N=C(SCCC)N=3)[C@@H]1O

Additional information on 4-Desfluoro Ticagrelor

4-Desfluoro Ticagrelor (CAS No. 1643378-46-4): A Comprehensive Overview of Its Properties and Applications

4-Desfluoro Ticagrelor (CAS No. 1643378-46-4) is a structurally modified analog of the well-known antiplatelet drug Ticagrelor. As a key intermediate or derivative in pharmaceutical research, this compound has garnered significant attention due to its potential applications in cardiovascular therapeutics. The removal of the fluorine atom from the parent molecule alters its physicochemical properties, making it a subject of interest for drug metabolism studies and structure-activity relationship (SAR) investigations.

In recent years, the demand for 4-Desfluoro Ticagrelor has increased, particularly among researchers focusing on P2Y12 receptor antagonists and platelet aggregation inhibitors. This compound is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance in medicinal chemistry. Users often inquire about its synthesis methods, purity standards, and bioavailability compared to the parent drug, highlighting the need for detailed technical information.

The pharmacological profile of 4-Desfluoro Ticagrelor is closely tied to its mechanism of action as a reversible ADP receptor antagonist. Unlike traditional thienopyridine-class drugs, it exhibits distinct binding kinetics, which may influence dosing regimens and therapeutic outcomes. Researchers are particularly interested in whether the desfluoro modification affects its half-life or metabolic stability—a hot topic in drug optimization circles.

From a chemical perspective, CAS 1643378-46-4 represents an important case study in fluorine chemistry and drug design. The strategic removal of fluorine atoms is a common approach to modulate a compound's lipophilicity and membrane permeability, which are critical factors in oral drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, addressing another frequent search query among quality control specialists.

The pharmaceutical industry's shift toward personalized medicine has further amplified interest in Ticagrelor derivatives. Clinicians and researchers are exploring whether structural variants like 4-Desfluoro Ticagrelor could offer advantages in specific patient populations, particularly regarding drug-drug interactions or genetic polymorphisms affecting drug metabolism. This aligns with current trends in precision cardiology and pharmacogenomics.

In the context of intellectual property, 1643378-46-4 has been referenced in several patents related to improved antithrombotic formulations. Patent analysts frequently search for this CAS number to track innovation in cardiovascular drug development, especially formulations aiming to reduce bleeding risks while maintaining antiplatelet efficacy—a major clinical challenge in acute coronary syndrome management.

For synthetic chemists, the preparation of 4-Desfluoro Ticagrelor presents interesting challenges in heterocyclic chemistry and selective defluorination. Recent publications have explored novel catalytic systems for its synthesis, addressing another common search theme among organic chemists. The compound's crystalline forms and solubility characteristics are also active research areas, particularly for formulation scientists working on next-generation antiplatelet therapies.

Environmental and green chemistry considerations are increasingly important for compounds like 4-Desfluoro Ticagrelor. Researchers are investigating more sustainable routes for its production, minimizing heavy metal catalysts or hazardous solvents—a response to growing regulatory pressures and the pharmaceutical industry's sustainability initiatives. This aspect frequently appears in searches related to green synthesis of drug intermediates.

From a commercial perspective, suppliers of CAS 1643378-46-4 must address frequent buyer inquiries about storage conditions, stability data, and certificates of analysis. The compound's handling requirements are particularly relevant for contract research organizations (CROs) and generic drug manufacturers conducting bioequivalence studies or developing alternative antiplatelet regimens.

Looking forward, 4-Desfluoro Ticagrelor continues to serve as a valuable tool compound in cardiovascular research. Its role in understanding structure-property relationships may contribute to the development of safer, more effective antiplatelet agents—addressing unmet needs in patients with high thrombotic risk or those requiring tailored antithrombotic strategies. As research progresses, this compound remains a focal point for both academic investigators and industrial drug developers alike.